Cas no 40125-47-1 (3-Bromo-6-methoxy-3H-isobenzofuran-1-one)

3-Bromo-6-methoxy-3H-isobenzofuran-1-one structure
40125-47-1 structure
Product Name:3-Bromo-6-methoxy-3H-isobenzofuran-1-one
CAS No:40125-47-1
MF:C9H7BrO3
MW:243.054082155228
CID:2631652
PubChem ID:12298540
Update Time:2025-04-21

3-Bromo-6-methoxy-3H-isobenzofuran-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-6-methoxyisobenzofuran-1(3H)-one
    • 40125-47-1
    • CS-0530049
    • SCHEMBL6591316
    • 3-Bromo-6-methoxy-3H-isobenzofuran-1-one
    • DIITVNLRWZVLOH-UHFFFAOYSA-N
    • Inchi: 1S/C9H7BrO3/c1-12-5-2-3-6-7(4-5)9(11)13-8(6)10/h2-4,8H,1H3
    • InChI Key: DIITVNLRWZVLOH-UHFFFAOYSA-N
    • SMILES: BrC1C2C=CC(=CC=2C(=O)O1)OC

Computed Properties

  • Exact Mass: 241.95786g/mol
  • Monoisotopic Mass: 241.95786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 35.5Ų
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